![molecular formula C25H20FNO3S B2428741 (3,4-Dimethylphenyl)(6-fluoro-4-tosylquinolin-3-yl)methanone CAS No. 866812-95-5](/img/structure/B2428741.png)
(3,4-Dimethylphenyl)(6-fluoro-4-tosylquinolin-3-yl)methanone
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Description
(3,4-Dimethylphenyl)(6-fluoro-4-tosylquinolin-3-yl)methanone is a useful research compound. Its molecular formula is C25H20FNO3S and its molecular weight is 433.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
One study focused on the synthesis of a derivative through a two-step procedure, highlighting its potential as a therapeutic agent due to its anticancer, antibacterial, antifungal, anti-inflammatory, and immunomodulatory properties (Bonilla-Castañeda et al., 2022). The compound was fully characterized using IR, 1H, 13C-NMR, and X-ray diffraction data, demonstrating its complex structure and potential for diverse biological activities.
Material Science and Chemical Analysis
In another area of research, derivatives of the compound have been used in analytical chemistry. For instance, phanquinone, a related compound, was utilized as a fluorogenic labeling reagent for amino acids in pharmaceuticals, enhancing the efficiency of HPLC-fluorescence determination (Gatti et al., 2004). This application underscores the relevance of such compounds in improving analytical methods for quality control in the pharmaceutical industry.
Antimalarial Activity
Research has also been conducted on the antimalarial properties of related compounds, with some derivatives showing curative effects against Plasmodium berghei in mice (Lutz & Sanders, 1976). This finding highlights the potential of such compounds in the development of new antimalarial therapies.
Antioxidant Properties
Derivatives have also been synthesized and evaluated for their antioxidant properties, indicating their potential as promising molecules due to their significant antioxidant power (Çetinkaya et al., 2012). These studies suggest that such compounds could be explored further for their health benefits and as protective agents against oxidative stress.
Antitumor and Anticancer Applications
The antitumor and anticancer potential of derivatives has been a subject of interest as well. Some compounds have shown distinct inhibition on the proliferation of various cancer cell lines, indicating their potential in cancer therapy (Tang & Fu, 2018). This aspect of research underscores the therapeutic relevance of these compounds in targeting and treating cancer.
Properties
IUPAC Name |
(3,4-dimethylphenyl)-[6-fluoro-4-(4-methylphenyl)sulfonylquinolin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FNO3S/c1-15-4-9-20(10-5-15)31(29,30)25-21-13-19(26)8-11-23(21)27-14-22(25)24(28)18-7-6-16(2)17(3)12-18/h4-14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFKPAQMXBQJBMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C3C=C(C=CC3=NC=C2C(=O)C4=CC(=C(C=C4)C)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.